Cas no 2228215-65-2 (tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate
• CAS No: 2228215-65-2
• MF: C₁₆H₂₀FNO₂
• MW: 277.333908081055
• CID: 6141630
• PubChem ID: 165758320
• Update Time: 2025-06-14

tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate
• 2228215-65-2
• tert-butyl N-[3-fluoro-4-(2-methylbut-3-yn-2-yl)phenyl]carbamate
• EN300-1900763

• Inchi： 1S/C16H20FNO2/c1-7-16(5,6)12-9-8-11(10-13(12)17)18-14(19)20-15(2,3)4/h1,8-10H,2-6H3,(H,18,19)
• InChI Key： MQIJZKIMQSVEOG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.14780704g/mol
• Monoisotopic Mass: 277.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate (CAS No. 2228215-65-2)

The compound tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate (CAS No. 2228215-65-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and a 2-methylbut-3-yn-2-yl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for diseases like cancer and viral infections.

One of the key highlights of tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate is its versatility in organic synthesis. The presence of a carbamate group allows for selective modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of green chemistry, where scientists seek sustainable methods to reduce waste and improve efficiency. The compound's fluorinated aromatic ring also enhances its metabolic stability, a critical factor in drug design and medicinal chemistry.

In recent years, the demand for fluorinated compounds like CAS No. 2228215-65-2 has surged, driven by their applications in precision medicine and material science. Fluorination is a hot topic in research, as it often improves a molecule's bioavailability and binding affinity. This compound's alkyne functionality further expands its utility, enabling click chemistry reactions—a technique widely used in bioconjugation and polymer science. Such features make it a focal point for studies on targeted drug delivery and biomarker development.

From an industrial perspective, tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate is gaining attention for its potential in crop protection. The agrochemical sector values fluorinated intermediates for their ability to enhance pesticide efficacy while minimizing environmental impact. This aligns with global efforts to address food security challenges through innovative chemistry. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening in combinatorial chemistry.

Safety and regulatory compliance are paramount when working with tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers should consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP). The compound's synthetic pathways are also being optimized to align with REACH and other environmental regulations, reflecting the industry's shift toward sustainable chemistry.

In summary, tert-butyl N-3-fluoro-4-(2-methylbut-3-yn-2-yl)phenylcarbamate (CAS No. 2228215-65-2) represents a cutting-edge tool for modern chemical research. Its applications span drug discovery, agrochemical innovation, and material engineering, making it a subject of intense study. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.